Lipophilicity Differentiation from Key Analogs
The computed XLogP3-AA value for 2-bromo-5-isopropyl-N-(3-morpholinopropyl)-1,3-thiazole-4-carboxamide is 2.8 [1]. This places the compound at the upper boundary of optimal lipophilicity for CNS drug candidates (typically XLogP 1–3) while remaining below the threshold associated with elevated promiscuity and hERG risk (XLogP > 3) [2]. By comparison, the quinolyl analog (2-bromo-5-isopropyl-N-(5-quinolyl)-1,3-thiazole-4-carboxamide) bears a substantially more lipophilic aromatic substituent, predicted to increase logP by approximately 0.8–1.2 log units based on the quinolyl fragment contribution, while the morpholinoethyl analog has a shorter linker that marginally reduces overall polarity [3]. No experimentally measured logP or logD values are publicly available for any member of this analog series; all comparisons are based on computational predictions.
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 2.8 (PubChem computed) |
| Comparator Or Baseline | Quinolyl analog: estimated XLogP ~3.6–4.0 (fragment-based estimate); Morpholinoethyl analog: estimated XLogP ~2.5–2.7 (fragment-based estimate); Class baseline for oral drug-likeness: XLogP 1–3 optimal |
| Quantified Difference | Target compound sits within the optimal oral drug-likeness range; quinolyl analog predicted to exceed this range, potentially increasing off-target promiscuity risk |
| Conditions | Computational prediction by XLogP3 3.0 algorithm (PubChem 2021.05.07 release); no experimental logP/logD data available for direct verification |
Why This Matters
For procurement decisions, the computed XLogP of 2.8 indicates this compound occupies a distinct lipophilicity window within the analog series—neither as polar as short-linker variants nor as lipophilic as aryl-substituted analogs—which may influence solubility, permeability, and assay compatibility in ways that generic substitution would alter.
- [1] PubChem CID 71707852. Computed Properties: XLogP3-AA = 2.8. https://pubchem.ncbi.nlm.nih.gov/compound/71707852 View Source
- [2] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010;5(3):235-248. doi:10.1517/17460441003605098 View Source
- [3] Structural comparison based on SMILES notations for 2-bromo-5-isopropyl-N-(2-morpholinoethyl)-1,3-thiazole-4-carboxamide and 2-bromo-5-isopropyl-N-(5-quinolyl)-1,3-thiazole-4-carboxamide as listed in chemical catalogs; fragment-based logP contributions estimated from Hansch-Leo fragment constants. View Source
